Cas no 279226-65-2 (2-methyl-1,3-benzoxazole-5-carbaldehyde)

2-Methyl-1,3-benzoxazole-5-carbaldehyde is a versatile heterocyclic aldehyde with a molecular formula of C9H7NO2. This compound features a benzoxazole core substituted with a methyl group at the 2-position and a formyl group at the 5-position, imparting unique reactivity for further functionalization. Its structure makes it valuable as a key intermediate in organic synthesis, particularly in the preparation of pharmaceuticals, agrochemicals, and fine chemicals. The aldehyde group enables condensation reactions, while the benzoxazole scaffold contributes to stability and electronic properties. The compound exhibits good thermal stability and solubility in common organic solvents, facilitating its use in multi-step synthetic routes. Its well-defined reactivity profile allows precise modifications, making it useful in medicinal chemistry for developing bioactive molecules.

2-methyl-1,3-benzoxazole-5-carbaldehyde structure

279226-65-2 structure

Product Name:2-methyl-1,3-benzoxazole-5-carbaldehyde

CAS No:279226-65-2

MF:C₉H₇NO₂

MW:161.157382249832

MDL:MFCD19369694

CID:1036290

PubChem ID:21914225

Update Time:2025-07-02

2-methyl-1,3-benzoxazole-5-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-Methylbenzo[d]oxazole-5-carbaldehyde
- 2-?methyl-?1,?3-?benzoxazole-?5-?carbaldehyde
- 2-Methyl-1,3-benzoxazole-5-carbaldehyde
- SCHEMBL2818516
- CS-0309124
- 279226-65-2
- AKOS016000858
- EN300-159627
- Z1251362210
- DTXSID20619991
- DA-28911
- 2-methyl-1,3-benzoxazole-5-carbaldehyde
- MDL： MFCD19369694
- Inchi： 1S/C9H7NO2/c1-6-10-8-4-7(5-11)2-3-9(8)12-6/h2-5H,1H3
- InChI Key： MZEDYXCHLAAZHB-UHFFFAOYSA-N
- SMILES： O1C(C)=NC2C=C(C=O)C=CC1=2

Computed Properties

Exact Mass: 161.047678466g/mol
Monoisotopic Mass: 161.047678466g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 12
Rotatable Bond Count: 1
Complexity: 183
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.6
Topological Polar Surface Area: 43.1Å²

2-methyl-1,3-benzoxazole-5-carbaldehyde Pricemore >>

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